Cas no 2171598-33-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid
• CAS No: 2171598-33-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6394092
• PubChem ID: 165471614
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-methylhexanoic acid
• EN300-1536433
• 2171598-33-5

• Inchi： 1S/C26H32N2O6/c1-16(2)11-12-23(25(31)32)28-24(30)13-17(29)14-27-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23,29H,11-15H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： YQLNVOFEQOBLQU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CCC(C)C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid (CAS No. 2171598-33-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid (CAS No. 2171598-33-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both hydroxybutanamido and methylhexanoic acid moieties, makes it valuable for designing bioactive peptides and drug delivery systems.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity Fmoc-amino acids like this compound. Researchers are particularly focused on its role in targeted drug delivery and bioconjugation, as its hydrophilic-lipophilic balance enhances solubility and bioavailability. Recent studies highlight its potential in cancer immunotherapy and neurodegenerative disease research, aligning with trends in personalized medicine.

From a synthetic chemistry perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-5-methylhexanoic acid is often employed in automated peptide synthesizers due to its compatibility with Fmoc/tBu strategies. Its CAS No. 2171598-33-5 ensures traceability in regulatory documentation, a key concern for GMP-compliant manufacturing. The compound’s stability under mild acidic conditions further expands its utility in prodrug development.

Environmental and safety considerations are also paramount. Unlike some traditional reagents, this compound is designed for low-waste synthesis, addressing the pharmaceutical industry’s push toward green chemistry. Its applications in biodegradable materials and sustainable drug formulations resonate with global ESG (Environmental, Social, and Governance) goals.

For researchers sourcing CAS No. 2171598-33-5, quality benchmarks include HPLC purity >98% and rigorous residual solvent testing. Suppliers often provide custom synthesis options to meet specific research-grade or clinical-trial requirements. The compound’s versatility ensures its relevance in emerging fields like mRNA vaccine adjuvants and precision oncology.